1,3,4,5-Tetrahydrothiopyrano[4,3-b]indole 2,2-dioxide

• Molecular Formula: C11H11NO2S
• Molecular Weight: 221.28 g/mol
• IUPAC Name: 1,3,4,5-tetrahydrothiopyrano[4,3-b]indole 2,2-dioxide
• InChI: InChI=1S/C11H11NO2S/c13-15(14)6-5-11-9(7-15)8-3-1-2-4-10(8)12-11/h1-4,12H,5-7H2
• InChI Key: WRXKDJRNAPCLJU-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC2=C1NC3=CC=CC=C23

Description

1,3,4,5-Tetrahydrothiopyrano[4,3-b]indole is a bicyclic compound with a fused thiopyran and indole ring system. Its chemical structure consists of a five-membered thiopyrano ring fused to a six-membered indole ring. Let’s break down its features:

IUPAC Name: 1,3,4,5-tetrahydrothiopyrano[4,3-b]indole

Molecular Formula: C₁₁H₁₁NS

Molecular Weight: 189.28 g/mol

InChI Code: 1S/C₁₁H₁₁NS/c1-2-4-10-8(3-1)9-7-13-6-5-11(9)12-10

Preparation Methods

Synthetic Routes:: 1,3,4,5-Tetrahydrothiopyrano[4,3-b]indole can be synthesized through various methods. One efficient approach involves a base-mediated cascade [3+3] annulation of indoline-2-thiones and nitroallylic acetates . Further details on specific reaction conditions and yields would require deeper investigation.

Chemical Reactions Analysis

1,3,4,5-Tetrahydrothiopyrano[4,3-b]indole can participate in several types of reactions:

Oxidation: It may undergo oxidation reactions.

Reduction: Reduction processes could modify its structure.

Substitution: Substituents can be introduced at various positions. Common reagents and conditions would depend on the specific reaction type.

Major products formed from these reactions would vary based on the reaction conditions and substituents involved.

Scientific Research Applications

This compound finds applications across scientific disciplines:

Chemistry: It serves as a building block for more complex molecules.

Biology: Researchers explore its interactions with biological systems.

Medicine: Investigations into potential therapeutic properties.

Industry: Possible applications in materials science or catalysis.

Mechanism of Action

The precise mechanism by which 1,3,4,5-Tetrahydrothiopyrano[4,3-b]indole exerts its effects remains an active area of study. It likely interacts with specific molecular targets and pathways, but further research is needed.

Comparison with Similar Compounds

While I don’t have direct information on similar compounds, it’s essential to highlight its uniqueness within the context of other heterocyclic compounds.